Cas no 138538-41-7 (2-Pyridinecarboxylic acid, 6-chloro-5-ethyl-)
138538-41-7 structure
Product Name:2-Pyridinecarboxylic acid, 6-chloro-5-ethyl-
CAS No:138538-41-7
MF:C8H8ClNO2
MW:185.607621192932
CID:1253263
PubChem ID:15152394
Update Time:2025-04-20
2-Pyridinecarboxylic acid, 6-chloro-5-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 6-chloro-5-ethyl-
- 6-chloro-5-ethylpyridine-2-carboxylic acid
- 138538-41-7
- DTXSID70569159
-
- Inchi: 1S/C8H8ClNO2/c1-2-5-3-4-6(8(11)12)10-7(5)9/h3-4H,2H2,1H3,(H,11,12)
- InChI Key: OVQSPSBRKMMIPX-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C(=O)O)N=1)CC
Computed Properties
- Exact Mass: 185.02444
- Monoisotopic Mass: 185.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
2-Pyridinecarboxylic acid, 6-chloro-5-ethyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
138538-41-7 (2-Pyridinecarboxylic acid, 6-chloro-5-ethyl-) Related Products
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